Cas no 200879-81-8 (Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate)

• Product Name: Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate
• CAS No: 200879-81-8
• MF: C₁₄H₁₂F₃NO₂S
• MW: 315.310792922974
• CID: 5721083
• PubChem ID: 11088352
• Update Time: 2025-06-08

Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate Chemical and Physical Properties

Names and Identifiers

• F1967-2661
• 200879-81-8
• ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate
• AKOS026713775
• starbld0034091
• 3-Pyridinecarboxylic acid, 2-methyl-6-(2-thienyl)-4-(trifluoromethyl)-, ethyl ester
• Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate

• Inchi： 1S/C14H12F3NO2S/c1-3-20-13(19)12-8(2)18-10(11-5-4-6-21-11)7-9(12)14(15,16)17/h4-7H,3H2,1-2H3
• InChI Key： GRUQGLNKIQVLCM-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C1=CC(C(F)(F)F)=C(C(=O)OCC)C(C)=N1

Computed Properties

• Exact Mass: 315.05408429g/mol
• Monoisotopic Mass: 315.05408429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 378
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.4Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Predicted)
• Boiling Point: 366.0±42.0 °C(Predicted)
• pka: 0.92±0.18(Predicted)

Additional information on Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate

Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate (CAS No. 200879-81-8): An Overview of a Promising Compound in Medicinal Chemistry

Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate (CAS No. 200879-81-8) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of nicotinates, which are known for their diverse biological activities, including anti-inflammatory, anti-cancer, and neuroprotective properties. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research developments surrounding Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate.

Chemical Structure and Synthesis

The chemical structure of Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate is characterized by a thiophene ring, a trifluoromethyl group, and an ethyl ester moiety. The presence of these functional groups imparts distinct chemical properties and reactivity to the molecule. The thiophene ring is a five-membered heterocyclic compound with a sulfur atom, which is known for its aromaticity and stability. The trifluoromethyl group is highly electronegative and lipophilic, contributing to the compound's ability to cross biological membranes and interact with various cellular targets.

The synthesis of Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate typically involves several steps. One common approach is the condensation of 2-methyl-6-thiophen-2-yl-nicotinic acid with ethanol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC). This reaction yields the desired ester product with high purity and yield. Alternative synthetic routes have also been explored to optimize the efficiency and scalability of the process, including microwave-assisted synthesis and catalytic methods.

Biological Activities

Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate has been studied for its potential therapeutic applications in various diseases. One of the key areas of interest is its anti-inflammatory properties. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in macrophages. This effect is attributed to its ability to modulate signaling pathways involved in inflammation, such as NF-κB and MAPK.

Another promising application of Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate is in cancer therapy. Research has demonstrated that this compound can induce apoptosis in various cancer cell lines, including breast cancer, lung cancer, and colon cancer cells. The mechanism underlying this effect involves the activation of caspase-dependent pathways and the disruption of mitochondrial membrane potential.

In addition to its anti-inflammatory and anti-cancer activities, Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate has also shown neuroprotective effects. Studies have indicated that this compound can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

Recent Research Developments

The ongoing research on Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate continues to uncover new insights into its biological activities and potential therapeutic applications. A recent study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the growth of multidrug-resistant bacteria by disrupting their cell wall integrity. This finding opens up new possibilities for developing novel antibiotics to combat drug-resistant infections.

Another notable development is the use of Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate as a lead compound for drug discovery. Researchers at a leading pharmaceutical company have synthesized several analogs of this compound with improved pharmacokinetic properties and enhanced biological activity. These analogs are currently undergoing preclinical testing for their efficacy in treating various diseases.

Conclusion

Ethyl 2-methyl-6-(thiophen-2-yl)-4-(trifluoromethyl)nicotinate (CAS No. 200879-81-8) is a promising compound with a wide range of biological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. Its unique chemical structure and versatile synthetic routes make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to reveal new insights into its mechanisms of action and potential therapeutic applications, this compound holds great promise for advancing our understanding and treatment of various diseases.